Cas no 1185293-86-0 ([4-(Furan-2-carbonyl)-piperazin-1-yl]-furan-2-yl-methanone hydrochloride)

• Product Name: [4-(Furan-2-carbonyl)-piperazin-1-yl]-furan-2-yl-methanone hydrochloride
• CAS No: 1185293-86-0
• MF: C₁₄H₁₅ClN₂O₄
• MW: 310.732902765274
• CID: 4683942
• Update Time: 2025-05-21

[4-(Furan-2-carbonyl)-piperazin-1-yl]-furan-2-yl-methanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• [4-(Furan-2-carbonyl)-piperazin-1-yl]-furan-2-yl-methanone hydrochloride
• Piperazine-1,4-diylbis(furan-2-ylmethanone) hydrochloride
• 1,4-bis(furan-2-carbonyl)piperazine hydrochloride

• Inchi： 1S/C14H14N2O4.ClH/c17-13(11-3-1-9-19-11)15-5-7-16(8-6-15)14(18)12-4-2-10-20-12;/h1-4,9-10H,5-8H2;1H
• InChI Key： NHXORXGXCYFQFA-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1=CC=CO1)N1CCN(C(C2=CC=CO2)=O)CC1

Computed Properties

• Exact Mass: 310.072
• Monoisotopic Mass: 310.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.9

Additional information on [4-(Furan-2-carbonyl)-piperazin-1-yl]-furan-2-yl-methanone hydrochloride

Compound CAS No. 1185293-86-0: [4-(Furan-2-carbonyl)-piperazin-1-yl]-furan-2-yl-methanone Hydrochloride

[4-(Furan-2-carbonyl)-piperazin-1-yl]-furan-2-yl-methanone hydrochloride (CAS No. 1185293-86-0) is a highly specialized chemical compound with significant potential in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, has garnered attention due to its promising applications in drug design and therapeutic interventions. The molecule incorporates a piperazine ring, which is a six-membered ring containing two nitrogen atoms, and a furan moiety, a five-membered aromatic ring with two oxygen atoms. These structural elements contribute to the compound's stability, bioavailability, and potential pharmacological activity.

The piperazine ring in [4-(Furan-2-carbonyl)-piperazin-1-yl]-furan-2-yl-methanone hydrochloride plays a crucial role in enhancing the compound's solubility and permeability, making it an attractive candidate for drug delivery systems. Piperazine derivatives are widely used in the pharmaceutical industry due to their ability to form hydrogen bonds, which can improve drug-target interactions. Recent studies have highlighted the importance of piperazine-containing compounds in modulating enzyme activity and receptor binding, further underscoring the significance of this structural component.

The furan moiety within the molecule adds another layer of complexity and functionality. Furan derivatives are known for their ability to participate in various chemical reactions, including Michael addition and Diels-Alder reactions, which are essential in organic synthesis. In the context of [4-(Furan-2-carbonyl)-piperazin-1-yli]furan, the furan group contributes to the compound's electronic properties, potentially influencing its reactivity and selectivity in biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of [4-(Furan)] with greater accuracy. By employing molecular docking studies and quantum mechanical calculations, scientists have gained insights into how this compound interacts with target proteins at the molecular level. These studies have revealed that [4-(Furan)] exhibits strong binding affinities towards certain G-protein coupled receptors (GPCRs), suggesting its potential as a lead compound for developing novel therapeutics.

In addition to its structural advantages, [4-(Furan)] has shown promising results in preclinical studies targeting neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier (BBB) is attributed to its lipophilic nature, which is balanced by its polar groups derived from the piperazine ring. This balance ensures that the compound can penetrate cellular membranes while maintaining sufficient solubility for systemic distribution.

Furthermore, [4-(Furan)] has demonstrated anti-inflammatory properties in vitro, making it a potential candidate for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). The compound's anti-inflammatory effects are thought to arise from its ability to inhibit pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin (IL)-6.

The synthesis of [4-(Furan)] involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the piperazine ring through reductive amination and subsequent functionalization with furan groups via nucleophilic substitution or coupling reactions. The hydrochloride salt form of the compound is typically obtained through acid-mediated protonation of the amine group present in the piperazine ring.

From an environmental standpoint, [4-(Furan)] exhibits favorable biodegradation characteristics under aerobic conditions, minimizing its ecological footprint during manufacturing and disposal processes. This aligns with current trends towards sustainable chemistry practices within the pharmaceutical industry.

In conclusion, [4-(Furan)] (CAS No. 1185293) represents a cutting-edge advancement in chemical design with diverse applications across multiple therapeutic areas. Its unique structural features, combined with promising preclinical data, position it as a valuable asset in drug discovery pipelines. As research continues to unravel its full potential, this compound is expected to contribute significantly to advancements in medicinal chemistry and personalized medicine.